Cas no 2285435-66-5 (Carbamic acid, N-[1-(5-isothiazolyl)ethyl]-, 1,1-dimethylethyl ester )

• Product Name: Carbamic acid, N-[1-(5-isothiazolyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2285435-66-5
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5562173
• Update Time: 2025-05-19

Carbamic acid, N-[1-(5-isothiazolyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[1-(5-isothiazolyl)ethyl]carbamate (ACI)
• Carbamic acid, N-[1-(5-isothiazolyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H16N2O2S/c1-7(8-5-6-11-15-8)12-9(13)14-10(2,3)4/h5-7H,1-4H3,(H,12,13)
• InChI Key： MWSKYZPCCNERKG-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C1=CC=NS1)OC(C)(C)C

Additional information on Carbamic acid, N-[1-(5-isothiazolyl)ethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-(5-Isotiazolyl)Ethyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[1-(5-isotiazolyl)ethyl]-, 1,1-dimethylethyl ester, also known by its CAS number 2285435-66-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of carbamic acid, with a unique structure that incorporates an isotiazole ring and an ester group. Its chemical formula is C₁₄H₂₀N₂O₃S, and it exists as a white crystalline solid under standard conditions.

The structure of this compound is characterized by the presence of an isotiazole ring, which is a five-membered heterocyclic ring containing one sulfur atom and two nitrogen atoms. The isotiazole moiety is attached to an ethyl group via a nitrogen atom in the carbamic acid backbone. Additionally, the ester group at the end of the molecule contributes to its solubility and reactivity. This combination of functional groups makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of isotiazole-containing compounds in medicinal chemistry. For instance, researchers have explored the potential of Carbamic acid, N-[1-(5-isotiazolyl)ethyl]-, 1,1-dimethylethyl ester as a precursor for synthesizing bioactive molecules. Its ability to undergo various chemical transformations has made it a valuable intermediate in organic synthesis. Moreover, its stability under certain reaction conditions has been reported in several peer-reviewed journals.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthesis typically involves nucleophilic substitution or condensation reactions to form the isotiazole ring and subsequent functionalization to introduce the ester group. The exact synthetic pathway may vary depending on the desired purity and scale of production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 98°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solubility is a critical factor.

In recent years, there has been growing interest in exploring the biological activity of this compound. Initial studies suggest that it may exhibit potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Furthermore, its isotiazole moiety has been associated with antioxidant properties, which could be harnessed for developing novel therapeutic agents.

The application of computational chemistry tools has also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to specific protein targets, which could be exploited for drug design purposes. These findings underscore the importance of further research into its pharmacokinetic properties and bioavailability.

In conclusion, Carbamic acid, N-[1-(5-isotiazolyl)ethyl]-, 1,1-dimethylethyl ester, with CAS number 2285435-66-5, represents a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structure and favorable chemical properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields.